Cas no 1562176-13-9 (3-(3-chloro-4-methylphenyl)prop-2-en-1-ol)

• Product Name: 3-(3-chloro-4-methylphenyl)prop-2-en-1-ol
• CAS No: 1562176-13-9
• MF: C₁₀H₁₁ClO
• MW: 182.646742105484
• CID: 6313018
• PubChem ID: 83530195
• Update Time: 2025-10-31

3-(3-chloro-4-methylphenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-4-methylphenyl)prop-2-en-1-ol
• EN300-1963961
• 1562176-13-9

• Inchi： 1S/C10H11ClO/c1-8-4-5-9(3-2-6-12)7-10(8)11/h2-5,7,12H,6H2,1H3/b3-2+
• InChI Key： RPNWCYKDLBPSHB-NSCUHMNNSA-N
• SMILES： ClC1C=C(/C=C/CO)C=CC=1C

Computed Properties

• Exact Mass: 182.0498427g/mol
• Monoisotopic Mass: 182.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(3-chloro-4-methylphenyl)prop-2-en-1-ol

3-(3-Chloro-4-Methylphenyl)Prop-2-en-1-ol: A Comprehensive Overview

The compound with CAS No. 1562176-13-9, commonly referred to as 3-(3-chloro-4-methylphenyl)prop-2-en-1-ol, is a fascinating organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a phenolic group with a chlorinated aromatic ring and an allylic alcohol moiety. Its chemical structure and biological properties make it a valuable compound for various applications, particularly in the development of novel pharmaceutical agents.

Recent studies have highlighted the potential of 3-(3-chloro-4-methylphenyl)prop-2-en-1-ol as a bioactive compound with promising anti-inflammatory and antioxidant properties. Researchers have explored its ability to modulate key cellular pathways, such as the NF-kB pathway, which is central to inflammatory responses. These findings suggest that this compound could serve as a lead molecule for the development of anti-inflammatory drugs, particularly for conditions like arthritis and neuroinflammation.

The synthesis of 3-(3-chloro-4-methylphenyl)prop-2-en-1-ol involves a multi-step process that typically begins with the preparation of the aromatic precursor. The introduction of the chloro and methyl substituents on the phenyl ring is followed by the formation of the allylic alcohol group through either hydroboration or other selective oxidation methods. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess, making it more accessible for large-scale applications.

In terms of its physical properties, this compound exhibits a melting point of approximately 55°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. The compound's stability under physiological conditions has also been evaluated, showing minimal degradation over extended periods, which is crucial for its potential use in drug delivery systems.

One of the most intriguing aspects of 3-(3-chloro-4-methylphenyl)prop-2-en-1-ol is its ability to act as a precursor for more complex molecules. By modifying its functional groups, chemists can generate derivatives with enhanced bioactivity or improved pharmacokinetic profiles. For instance, recent research has focused on the incorporation of this compound into macrocyclic structures, which have shown improved binding affinity to target proteins such as kinases and proteases.

The application of 3-(3-chloro-4-methylphenyl)prop-2-en-1-ol extends beyond pharmaceuticals. It has also been explored as a component in agrochemicals, where its ability to inhibit plant pathogens has been demonstrated in laboratory studies. This dual functionality underscores its versatility as a building block in organic synthesis.

In conclusion, 3-(3-chloro-4-methylphenyl)prop-2-en-1-ol represents a compelling example of how natural product-inspired compounds can be harnessed for innovative applications in medicine and beyond. With ongoing research into its biological activities and synthetic modifications, this compound continues to be a focal point for scientists seeking novel solutions to complex challenges in health and agriculture.